Cas no 897464-72-1 (N-(2-fluorophenyl)-2-6-(4-fluorophenyl)imidazo2,1-b1,3thiazol-3-ylacetamide)

• Product name: N-(2-fluorophenyl)-2-6-(4-fluorophenyl)imidazo2,1-b1,3thiazol-3-ylacetamide
• CAS No: 897464-72-1
• MF: C₁₉H₁₃F₂N₃OS
• MW: 369.38782954216
• CID: 5481556

N-(2-fluorophenyl)-2-6-(4-fluorophenyl)imidazo2,1-b1,3thiazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-3-acetamide, N-(2-fluorophenyl)-6-(4-fluorophenyl)-
• N-(2-fluorophenyl)-2-6-(4-fluorophenyl)imidazo2,1-b1,3thiazol-3-ylacetamide

• Inchi： 1S/C19H13F2N3OS/c20-13-7-5-12(6-8-13)17-10-24-14(11-26-19(24)23-17)9-18(25)22-16-4-2-1-3-15(16)21/h1-8,10-11H,9H2,(H,22,25)
• InChI Key： BDYZLQYXCUXDOZ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=CC=C2F)=O)N2C=C(C3=CC=C(F)C=C3)N=C12

Additional information on N-(2-fluorophenyl)-2-6-(4-fluorophenyl)imidazo2,1-b1,3thiazol-3-ylacetamide

Introduction to N-(2-fluorophenyl)-2-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide (CAS No. 897464-72-1)

N-(2-fluorophenyl)-2-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide, identified by its CAS number 897464-72-1, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of targeting various disease pathways. The presence of fluorine atoms in both the phenyl rings and the imidazo[2,1-b][1,3]thiazole core enhances its pharmacological properties, making it a promising candidate for further investigation.

The structural framework of N-(2-fluorophenyl)-2-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide incorporates multiple functional groups that contribute to its unique chemical and biological characteristics. The imidazo[2,1-b][1,3]thiazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of fluorine substituents at specific positions further modulates these interactions, potentially leading to enhanced binding affinity and selectivity.

In recent years, there has been a growing interest in the development of fluorinated heterocycles as therapeutic agents due to their improved metabolic stability and bioavailability. The compound N-(2-fluorophenyl)-2-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide exemplifies this trend, as it combines the advantages of fluorine-containing moieties with a structurally complex core. This combination has the potential to yield compounds with novel mechanisms of action and therapeutic applications.

The synthesis of N-(2-fluorophenyl)-2-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The fluorine atoms introduce challenges during synthesis due to their reactivity and the need for specialized equipment to handle fluorinated intermediates safely. However, advancements in synthetic methodologies have made it increasingly feasible to produce such complex molecules with high yields and purity.

The biological activity of N-(2-fluorophenyl)-2-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide has been explored in several preclinical studies. These studies have highlighted its potential as an inhibitor of various enzymes and pathways implicated in diseases such as cancer and inflammation. The compound's ability to modulate these pathways suggests that it may have therapeutic applications in treating conditions where these pathways are dysregulated.

In particular, the imidazo[2,1-b][1,3]thiazole core has been shown to exhibit anti-proliferative effects on certain cancer cell lines. This activity is attributed to its interaction with target proteins involved in cell cycle regulation and apoptosis. The fluorine substituents further enhance this activity by improving the compound's ability to bind to these targets with high affinity. Preclinical data indicates that N-(2-fluorophenyl)-2-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide may serve as a lead compound for the development of novel anticancer agents.

Beyond its potential in oncology, this compound has also shown promise in treating inflammatory diseases. Inflammatory processes are often mediated by enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which catalyze the production of pro-inflammatory mediators. N-(2-fluorophenyl)-2-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide's structure suggests that it may inhibit these enzymes by competing with natural substrates or by modulating enzyme activity indirectly through interactions with other cellular components.

The pharmacokinetic properties of N-(2-fluorophenyl)-2-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide are also an important consideration in its development as a therapeutic agent. Studies have shown that fluorinated heterocycles generally exhibit good oral bioavailability and metabolic stability due to the electron-withdrawing nature of fluorine atoms. These properties are crucial for ensuring that the compound reaches its target site in sufficient concentrations to exert its intended biological effects.

In conclusion, N-(< strong > 897464 - 72 - 1 strong > ) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of fluorine substituents and a heterocyclic core makes it an attractive candidate for further investigation into treating various diseases. As research continues to uncover new applications for fluorinated heterocycles like this one, they are likely to play an increasingly important role in the development of next-generation therapeutics.